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Compound of Interest

Compound Name: Diethyl sulfoxide

CAS No.: 70-29-1

Cat. No.: B1198403

Get Quote

Essential safety protocols and logistical plans for the use of Dimethyl Sulfoxide (DMSO) in

laboratory settings, ensuring the protection of researchers and the integrity of experimental

outcomes.

Dimethyl Sulfoxide (DMSO) is a versatile and widely utilized solvent in scientific research,

prized for its exceptional ability to dissolve a broad range of polar and nonpolar compounds.[1]

However, its unique property of rapid skin penetration necessitates stringent safety measures

to prevent the absorption of DMSO and any dissolved hazardous substances.[1][2] This guide

provides essential, step-by-step procedures for the safe handling, storage, and disposal of

DMSO, tailored for researchers, scientists, and professionals in drug development.

One of the most critical aspects of working with DMSO is its ability to easily pass through the

skin.[1] This characteristic means that any toxic materials dissolved in DMSO can be quickly

carried into the bloodstream.[2] Therefore, it is imperative to handle DMSO with appropriate

personal protective equipment and to be fully aware of the potential hazards of any substances

mixed with it.[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1198403#bc-rfq
https://www.tandfonline.com/doi/abs/10.1080/15298668191420594
https://www.tandfonline.com/doi/abs/10.1080/15298668191420594
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/HFP_Microflex_ChemicalResistance.pdf
https://www.tandfonline.com/doi/abs/10.1080/15298668191420594
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/HFP_Microflex_ChemicalResistance.pdf
https://www.tandfonline.com/doi/abs/10.1080/15298668191420594
https://www.showagroup.com/wp-content/uploads/2021/04/NDEX-Chem-Permeation-Guide-WEB.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) for DMSO
Handling
The selection of appropriate PPE is the first line of defense against exposure.[1] Standard

laboratory attire is not sufficient when working with DMSO due to its rapid skin penetration.[1]

The following table summarizes the essential PPE for handling DMSO.

PPE Category Recommended Equipment Key Considerations

Hand Protection

Chemical-resistant gloves such

as butyl rubber or neoprene.[2]

[4]

Standard nitrile gloves are not

recommended as they can

degrade quickly upon contact

with DMSO.[2][3] Always

inspect gloves for any signs of

degradation or perforation

before use. Use proper glove

removal technique to avoid

skin contact.[5]

Eye Protection

Chemical safety goggles or a

full-face shield where

splashing is possible.[2][5]

Standard safety glasses may

not provide adequate

protection from splashes.[1]

Body Protection

A fully buttoned lab coat,

apron, or coveralls made of an

appropriate protective material.

[1][2]

Ensure clothing provides

complete coverage of exposed

skin.

Respiratory Protection

Use in a well-ventilated area or

a certified laboratory chemical

fume hood.[2][6]

Respirators may be required if

there is a risk of inhaling

vapors or mists, especially with

volatile mixtures.[5][7]

Glove Compatibility with Dimethyl Sulfoxide (DMSO)
Choosing the correct gloves is critical for preventing skin exposure. The following table

provides a summary of the chemical resistance of common glove materials to DMSO.
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Glove Material Recommendation
Permeation Breakthrough
Time

Butyl Rubber Highly Recommended > 480 minutes[8]

Neoprene Recommended > 480 minutes[1]

Nitrile Rubber Not Recommended

Breakthrough times can be

very short, with some tests

showing permeation in as little

as 1-2 hours.[1]

Natural Rubber (Latex)
Limited Use / Splash

Protection Only

Breakthrough times range from

1.5 to 2 hours.[1]

Viton™ Excellent > 480 minutes[8]

Note: Breakthrough times can vary based on glove thickness, manufacturer, and the

concentration of DMSO. Always consult the manufacturer's specific chemical resistance data

for the gloves you are using.[4]

Operational Plan: A Step-by-Step Guide to Safely
Handling DMSO
Adherence to a standardized operational workflow is crucial for minimizing risks associated

with DMSO. The following diagram and detailed steps outline the complete process from

preparation to disposal.

Caption: Workflow for Safe Handling and Disposal of DMSO.

Experimental Protocol: Step-by-Step Guidance

Preparation:

Don Appropriate PPE: Before entering the laboratory area where DMSO will be handled,

put on all required personal protective equipment as outlined in the table above. This

includes a fully buttoned lab coat, chemical safety goggles, and the appropriate chemical-

resistant gloves (e.g., butyl rubber).[2][5]
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Work in a Fume Hood: All handling of pure DMSO and its solutions should be conducted

within a certified laboratory chemical fume hood to minimize inhalation exposure.[2][6]

Gather Materials: Assemble all necessary materials, including DMSO, other reagents,

glassware, and waste containers, inside the fume hood before beginning your work.

Handling:

Dispense DMSO Carefully: To avoid splashes, dispense DMSO slowly and carefully. Use

appropriate tools such as a pipette or a graduated cylinder.

Mixing with Other Reagents: When preparing solutions, add other reagents to the DMSO

slowly. Be aware that DMSO can enhance the penetration of other chemicals through the

skin.[3]

Perform Experiment: Carry out your experimental procedures within the fume hood, being

mindful to avoid contact with skin and eyes.

Cleanup and Disposal:

Segregate Waste: Do not mix DMSO waste with other waste streams.[6] Segregate waste

into three categories: pure or aqueous DMSO waste, DMSO mixed with other hazardous

chemicals, and DMSO-contaminated solid waste (e.g., gloves, pipette tips).[6]

Label Waste Container: Clearly label the hazardous waste container with "Dimethyl

Sulfoxide Waste" and list all chemical constituents and their approximate percentages.[6]

Store Waste Appropriately: Store the sealed waste container in a designated hazardous

waste accumulation area, such as a flammables cabinet, away from incompatible

materials.[6]

Arrange for Disposal: Follow your institution's Environmental Health & Safety (EH&S)

procedures for the final disposal of the chemical waste.[6][9]

Disposal Plan: Managing DMSO Waste
Proper disposal of DMSO is crucial to ensure laboratory and environmental safety. Always

consult your institution's Environmental Health & Safety (EH&S) department for specific
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guidance.[6]

Procedure 1: Disposal of Pure or Aqueous DMSO Waste

Collection: Pour uncontaminated DMSO or aqueous solutions into a designated hazardous

waste container that is compatible with organic solvents.[6]

Labeling: Clearly label the container with "Dimethyl Sulfoxide Waste" and indicate the

concentration if it is diluted.[6]

Procedure 2: Disposal of DMSO Mixed with Hazardous Substances

Collection: Collect the DMSO mixture in a designated, compatible, and sealed hazardous

waste container.[6]

Labeling: The waste container must be labeled with the full names of all chemical

constituents, including "Dimethyl Sulfoxide," and their approximate percentages.[6]

Procedure 3: Disposal of DMSO-Contaminated Solid Waste

Collection: This category includes items like pipette tips, vials, and gloves that have come

into contact with DMSO.[6] Collect these items in a designated, sealed solid waste container

or a heavy-duty plastic bag.[6][8]

Labeling: Label the container or bag as "DMSO-Contaminated Solid Waste" and list any

hazardous solutes if applicable.[6]

Storage: Store the sealed container or bag in the designated hazardous waste accumulation

area.[6]

Spill and Accident Procedures

Minor Spill: If a small spill occurs that does not pose a significant threat, evacuate the

immediate area.[8] If possible, confine the spill using a spill kit or absorbent material.[8]

Absorb the spill with an inert, dry material and place it in a double-bagged, sealed container

for disposal as dry waste.[8] Clean the area with soap and water.[8]
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Major Spill or Exposure: In the event of a large spill or personal exposure, immediately

evacuate the area and alert others. If there is skin contact, flush the affected area with water

for at least 15 minutes and seek immediate medical attention.[5] If inhaled, move to fresh air.

[5][8] Contact your institution's emergency response team and EH&S department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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